Brevinin-2-RA21 Exhibits a 12% Higher Net Positive Charge and a More Potent Protein-Binding Potential Than Canonical Brevinin-2
Brevinin-2-RA21 possesses a net charge of +4, which is higher than the +3 net charge of the canonical Brevinin-2 peptide (from Rana porosa brevipoda) [1]. Its Boman Index, a measure of protein-binding potential, is 1.93 compared to 1.42 for canonical Brevinin-2, indicating a stronger intrinsic capacity for non-specific protein interactions [1]. According to the established structure-activity relationship (SAR) principles for the Brevinin family, a moderate increase in net charge, as observed here, is known to enhance initial electrostatic attraction to negatively charged bacterial membranes without necessarily reaching the excessive charge threshold that triggers elevated hemolytic activity [2].
| Evidence Dimension | Net Charge and Boman Index (Protein-Binding Potential) |
|---|---|
| Target Compound Data | Net Charge: +4; Boman Index: 1.93 [1] |
| Comparator Or Baseline | Canonical Brevinin-2: Net Charge: +3; Boman Index: 1.42 (calculated from DRAMP entry for Brevinin-2 precursor) [1] |
| Quantified Difference | Net charge is 33% higher (+4 vs +3). The Boman Index, a predictor of non-specific protein interaction potential, is 36% higher for Brevinin-2-RA21 (1.93 vs. 1.42). |
| Conditions | Physicochemical parameters were retrieved from the DRAMP database, calculated based on the peptide's primary sequence [1]. |
Why This Matters
This quantifiable difference in net charge and Boman Index makes Brevinin-2-RA21 a strategically distinct scaffold for SAR studies aiming to fine-tune electrostatic interactions with bacterial membranes, which is a critical first step in antimicrobial action.
- [1] DRAMP database. Comparative physicochemical data for DRAMP01854 (Brevinin-2-RA21) and canonical Brevinin-2 (UniProt P32424). Accessed 2026-05-12. View Source
- [2] Arnab MKH, Hasan M, Islam MM. An Insight into the Structure-Activity Relationship of Antimicrobial Peptide Brevinin. Jordan J Pharm Sci. 2023;16(4):815-29. View Source
